Cas no 2228541-74-8 (1-3-(pentafluoroethyl)phenylprop-2-en-1-ol)

• Product Name: 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol
• CAS No: 2228541-74-8
• MF: C₁₁H₉F₅O
• MW: 252.180580854416
• CID: 6050919
• PubChem ID: 165884909
• Update Time: 2025-06-13

1-3-(pentafluoroethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol
• 2228541-74-8
• 1-[3-(pentafluoroethyl)phenyl]prop-2-en-1-ol
• EN300-1972624

• Inchi： 1S/C11H9F5O/c1-2-9(17)7-4-3-5-8(6-7)10(12,13)11(14,15)16/h2-6,9,17H,1H2
• InChI Key： GUSCALPNHYNMFH-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(C(C=C)O)C=1)F

Computed Properties

• Exact Mass: 252.05735572g/mol
• Monoisotopic Mass: 252.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol

Recent Advances in the Study of 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol (CAS: 2228541-74-8): A Comprehensive Research Brief

The compound 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol (CAS: 2228541-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pentafluoroethyl group and propenol moiety, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and material science. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in advanced research.

One of the key areas of investigation has been the synthetic pathways for 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This approach not only improved the yield and purity of the compound but also reduced the environmental impact compared to traditional methods. The study highlighted the importance of optimizing reaction conditions to achieve high selectivity, particularly given the steric and electronic effects imposed by the pentafluoroethyl group.

In addition to its synthesis, the biological activity of 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol has been a focal point of recent research. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents, though further in vivo studies are needed to validate these effects.

Another intriguing aspect of 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol is its application in material science. Researchers have explored its use as a building block for fluorinated polymers, which are valued for their thermal stability and chemical resistance. A recent publication in Macromolecules (2024) described the incorporation of this compound into a copolymer matrix, resulting in materials with enhanced hydrophobicity and mechanical strength. These properties make such polymers suitable for specialized coatings and biomedical devices, opening new avenues for industrial and medical applications.

Despite these promising developments, challenges remain in the widespread adoption of 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Future research directions may include the development of greener synthetic routes, detailed pharmacokinetic studies, and exploration of its interactions with biological targets at the molecular level. Collaborative efforts between chemists, biologists, and material scientists will be crucial to fully unlock the potential of this compound.

In conclusion, 1-3-(pentafluoroethyl)phenylprop-2-en-1-ol (CAS: 2228541-74-8) represents a versatile and promising molecule with applications spanning drug discovery and material science. Recent studies have advanced our understanding of its synthesis, biological activity, and material properties, paving the way for further innovation. As research continues, this compound is likely to play an increasingly important role in the chemical biology and pharmaceutical industries.